Cas no 2227910-88-3 ((1S)-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-ol)

• Product Name: (1S)-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-ol
• CAS No: 2227910-88-3
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5940521
• PubChem ID: 165971376
• Update Time: 2025-07-09

(1S)-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-ol
• 2227910-88-3
• (1S)-1-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]ethan-1-ol
• EN300-1809924

• Inchi： 1S/C11H17NO3/c1-7-11(15-4)10(8(2)13)9(5-12-7)6-14-3/h5,8,13H,6H2,1-4H3/t8-/m0/s1
• InChI Key： FDUDSPVDPSTWIR-QMMMGPOBSA-N
• SMILES： O(C)C1C(C)=NC=C(COC)C=1[C@H](C)O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.6Ų

Additional information on (1S)-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-ol

Comprehensive Overview of (1S)-1-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]ethan-1-ol (CAS No. 2227910-88-3)

The compound (1S)-1-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]ethan-1-ol (CAS No. 2227910-88-3) is a chiral pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a methoxymethyl group and a methylpyridin core, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its stereospecific properties and versatility in drug design.

In recent years, the demand for chiral building blocks like (1S)-1-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]ethan-1-ol has surged, driven by the growing emphasis on enantioselective synthesis in drug development. The compound’s CAS No. 2227910-88-3 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in modern organic chemistry. Its applications span from asymmetric catalysis to the synthesis of bioactive molecules, aligning with trends in green chemistry and sustainable manufacturing.

One of the key advantages of (1S)-1-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]ethan-1-ol is its compatibility with cross-coupling reactions, a hot topic in synthetic methodology. This feature enables researchers to construct complex molecular architectures efficiently, addressing challenges in medicinal chemistry and material science. The compound’s methoxy and methylpyridin functionalities also contribute to its stability and solubility, making it suitable for diverse reaction conditions.

From an industrial perspective, CAS No. 2227910-88-3 is gaining traction as a high-value intermediate for APIs (Active Pharmaceutical Ingredients). Its stereochemical purity (1S configuration) is critical for achieving desired biological activity, a factor highly prioritized in FDA-approved drug formulations. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios, catering to the needs of biotech and pharmaceutical clients.

Environmental and regulatory considerations further underscore the importance of (1S)-1-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]ethan-1-ol. Unlike traditional reagents with hazardous profiles, this compound aligns with green chemistry principles, reducing waste and energy consumption in synthetic workflows. This aligns with the broader industry shift toward sustainable chemical processes, a topic frequently explored in scientific literature and conferences.

In summary, (1S)-1-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]ethan-1-ol (CAS No. 2227910-88-3) represents a cutting-edge tool for chemists exploring enantioselective synthesis, drug discovery, and catalysis. Its multifaceted applications and alignment with contemporary research trends ensure its continued relevance in both academic and industrial settings.